Cas no 41892-85-7 (Dimethyl 5-methyl-1-benzothiophene-2,3-dicarboxylate)

• Product Name: Dimethyl 5-methyl-1-benzothiophene-2,3-dicarboxylate
• CAS No: 41892-85-7
• MF: C₁₃H₁₂O₄S
• MW: 264.296982765198
• CID: 2636319
• PubChem ID: 1238787
• Update Time: 2025-04-21

Dimethyl 5-methyl-1-benzothiophene-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 5-methyl-1-benzothiophene-2,3-dicarboxylate
• HMS2348P16
• DTXSID70361271
• SMR000113839
• CHEMBL1868651
• DTXCID30312320
• 41892-85-7
• AE-473/33977011
• MLS000548060
• Dimethyl 5-methyl-1-benzothiophene-2,3-dicarboxylate

• Inchi： 1S/C13H12O4S/c1-7-4-5-9-8(6-7)10(12(14)16-2)11(18-9)13(15)17-3/h4-6H,1-3H3
• InChI Key： CFTGUODBPPXEFJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C(=O)OC)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 264.04563003Da
• Monoisotopic Mass: 264.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.8Ų